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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660

Technical Support Center: (-)-Fenoprop Waste
Management

This guide provides best practices, frequently asked questions, and troubleshooting for the
handling and disposal of (-)-Fenoprop waste, designed for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Fenoprop and why is it considered hazardous?

Al: (-)-Fenoprop, also known by synonyms such as Silvex or 2,4,5-TP, is an obsolete
organochlorine herbicide.[1][2][3] Its chemical name is 2-(2,4,5-trichlorophenoxy)propionic acid.
[1][3] It is considered hazardous due to its moderate oral toxicity to humans and its
classification as a skin, eye, and mucous membrane irritant.[2][4] High-dose chronic exposure
in animal studies has shown adverse effects on the liver and kidneys.[4] Furthermore, its
manufacturing process had a high potential for contamination with the highly toxic byproduct
2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[5]

Q2: What are the primary regulations governing the disposal of (-)-Fenoprop waste?

A2: The disposal of (-)-Fenoprop waste is primarily regulated by the U.S. Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][6]
Waste containing this contaminant is assigned EPA hazardous waste numbers FO27 and D017.
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[1] Generators of 100 kg/month or more of this waste must adhere to USEPA regulations
concerning storage, transportation, treatment, and disposal as outlined in Title 40 of the Code
of Federal Regulations (CFR).[1][7] Additionally, state and local regulations, which can be more
stringent, must also be followed.[6][7]

Q3: How should I dispose of small quantities of (-)-Fenoprop waste from my experiment?

A3: Small quantities of (-)-Fenoprop waste generated in a laboratory setting must be managed
as hazardous waste. Do not dispose of it down the drain or in regular trash.[8] It should be
collected in a designated, properly labeled hazardous waste container that is compatible with
the chemical.[9][10] Follow your institution's hazardous waste management program for pickup
and disposal by trained personnel.[9]

Q4: What is the correct procedure for handling empty containers that held (-)-Fenoprop?

A4: Empty chemical containers must be properly decontaminated before disposal. The
standard procedure is to triple-rinse the container with a suitable solvent (such as water or
another solvent in which Fenoprop is soluble).[9][11] The rinsate from this process is also
considered hazardous waste and must be collected and disposed of accordingly.[11] After
triple-rinsing and air-drying in a ventilated area (e.g., a chemical fume hood), the container can
be disposed of as non-hazardous waste, though you must first deface the original label.[9] Note
that containers that held acutely toxic materials should be disposed of as hazardous waste
even after rinsing.[9]

Q5: Can (-)-Fenoprop waste be neutralized or treated in the lab before disposal?

A5: On-site treatment of hazardous waste without a permit is highly regulated.[12] While some
chemical treatments can render hazardous waste non-hazardous, this requires specific
expertise and adherence to strict regulatory protocols. Generally, generators may treat their
own hazardous waste in accumulation units (like tanks or containers) to make it less
hazardous, provided the treatment is not thermal and complies with all generator requirements
in 40 CFR sections 262.15-17.[12] Incineration is noted as an acceptable disposal method for
organochlorine pesticides, but this must be performed at a licensed Treatment, Storage, and
Disposal Facility (TSDF).[13] It is strongly recommended to dispose of (-)-Fenoprop waste
through your institution's environmental health and safety office without attempting in-lab
neutralization unless a validated and approved protocol is in place.
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Data Presentation

Table 1. Chemical and Physical Properties of (-)-Fenoprop

Property Value
IUPAC Name 2-(2,4,5-trichlorophenoxy)propanoic acid
Synonyms Silvex, 2,4,5-TP, Fenormone, Kuran[1][14]

Molecular Formula

CoH7Cls03[1][14]

Molecular Weight

269.51 g/mol [3]

Appearance

White powder/solid[1][4]

Solubility in Water

140 mg/L at 20°C[15]

log P

3.8[3]

pKa

2.84[3]

Table 2: Hazardous Waste Classification for (-)-Fenoprop

Identifier Code Description
Wastes containing Fenoprop
EPA Hazardous Waste
F027 / DO17 must be managed under these
Number

codes.[1]

Primary Hazards

Irritant, Environmental
Hazard[1][4]

Regulating Act

Resource Conservation and
Recovery Act (RCRA)

Federal law governing
hazardous waste

management.[6]

Troubleshooting Guides

Issue: Accidental Spill of (-)-Fenoprop
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e Problem: A small amount of solid or a solution of (-)-Fenoprop has been spilled in the
laboratory.

e Solution:

o Immediate Action: Alert personnel in the immediate area and restrict access. Ensure
proper ventilation.

o Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Containment & Cleanup:

» For solid spills, gently sweep the material to avoid creating dust. Place into a labeled
container for hazardous waste disposal.

= For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or
chemical absorbent pads). Once absorbed, scoop the material into a designated
hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning
materials as hazardous waste.

o Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department in accordance with your laboratory's safety plan.

Issue: Unsure if a Waste Stream is Hazardous

o Problem: You have a waste mixture containing (-)-Fenoprop and are unsure if it meets the
definition of hazardous waste.

e Solution:

o Assume it's Hazardous: As a best practice, any waste containing a listed chemical like (-)-
Fenoprop should be managed as hazardous waste.

o Consult Regulations: The hazardous waste identification process is described in 40 CFR
section 262.11.[12] Waste can be hazardous if it is specifically "listed" (like FO27 for
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Fenoprop) or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[7]

o Contact EHS: Your institution's EHS office is the primary resource for making hazardous
waste determinations. Provide them with the full composition of the waste stream for a

final decision. Do not mix waste streams.[10]
Issue: Improperly Labeled or Unknown Waste Container

e Problem: A container with suspected (-)-Fenoprop waste is found with a missing or illegible

label.
e Solution:

o Do Not Move (If Unsafe): If the container is leaking or appears to be in poor condition, do
not handle it. Cordon off the area and contact your EHS office immediately.

o Isolate and Inquire: If the container is stable, isolate it in a designated hazardous waste
accumulation area. Ask other lab members if they have knowledge of its contents.

o Label as "Unknown": Attach a "HAZARDOUS WASTE - PENDING ANALYSIS" label to the

container.

o Arrange for Analysis: Contact your EHS department. They will coordinate the necessary
steps to identify the waste, which may involve analytical testing, before it can be properly

disposed of.
Experimental Protocols
Protocol 1: General Handling and Collection of (-)-Fenoprop Waste
Objective: To safely collect and store (-)-Fenoprop waste during experimental procedures.
Methodology:

» Designate a Waste Container: Select a container made of a material compatible with (-)-
Fenoprop and any solvents used (e.g., a high-density polyethylene bottle for solutions). The
container must be in good condition, with a secure, tight-fitting lid.[10]
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o Label the Container: Before adding any waste, affix a "HAZARDOUS WASTE" label.[10] Fill
in the generator information and the chemical constituents. List "(-)-Fenoprop" and any other
chemicals that will be added.[9]

o Establish an Accumulation Area: Keep the waste container at or near the point of generation
in a designated satellite accumulation area. This area should be away from drains and high-
traffic locations.[10]

e Segregate Incompatibles: Ensure the (-)-Fenoprop waste container is segregated from
incompatible waste streams according to your institution's chemical hygiene plan.[9]

o Add Waste: When adding waste, uncap the container, add the waste using a funnel if
necessary, and immediately recap the container. Containers must remain closed at all times
except when actively adding waste.[10]

« Monitor Fill Level: Do not overfill the container. Stop filling at approximately 80% capacity to
allow for expansion.

e Schedule Pickup: Once the container is full or the experiment is complete, schedule a waste
pickup with your institution's EHS department.

Protocol 2: Decontamination of Empty (-)-Fenoprop Containers

Objective: To render an empty container that held (-)-Fenoprop safe for non-hazardous
disposal.

Methodology:

o Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves and safety goggles.

o Perform Initial Rinse: In a chemical fume hood, rinse the empty container with a small
amount of a suitable solvent (e.g., water, acetone, or ethanol). Swirl the solvent to ensure it
contacts all interior surfaces.

o Collect Rinsate: Pour the solvent rinsate into your designated (-)-Fenoprop hazardous
waste container.[11]
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o Repeat: Repeat the rinsing process two more times for a total of three rinses (triple rinse).
[11]

» Air Dry: Allow the empty, uncapped container to air dry completely in the chemical fume
hood.[9]

o Deface Label: Completely remove or deface the original manufacturer's label on the
container.

e Dispose: The container can now be disposed of in the regular laboratory glass or plastic
recycling/trash, according to institutional policy.

Mandatory Visualizations
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Caption: Workflow for identifying and classifying (-)-Fenoprop waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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